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Compound of Interest

Compound Name: Dimethyl 5-chloroisophthalate

Cat. No.: B1346161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for Dimethyl 5-chloroisophthalate (CAS No: 20330-90-9). The information is
intended for professionals in research and drug development who may handle this compound.
This document outlines its physical and chemical properties, potential hazards, handling and
storage procedures, and emergency response protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Dimethyl 5-chloroisophthalate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Reference
CAS Number 20330-90-9 [1]12113]
Molecular Formula C10H9CIO4 [2]

Appearance

No data available

Odor

No data available

Melting Point/Freezing Point

No data available

Boiling Point and Boiling

Range

No data available

Flash Point

No data available

Evaporation Rate

No data available

Flammability

No data available

Vapor Pressure

No data available

Vapor Density

No data available

Relative Density

No data available

Solubility

No data available

Partition Coefficient: n-

octanol/water

No data available

Auto-ignition Temperature

No data available

Decomposition Temperature

No data available

Viscosity

No data available

Toxicological Data

Currently, specific quantitative toxicological data for Dimethyl 5-chloroisophthalate, such as

LD50 and LC50 values, is not readily available in the reviewed literature.[1] The primary

hazards are based on potential irritation and the risks associated with chemical exposure in

general.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.aaronchem.com/sds/20330-90-9.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1/SDS-BD0440.pdf
https://www.matrixscientific.com/sds/MxMSDS_002684.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1/SDS-BD0440.pdf
https://www.benchchem.com/product/b1346161?utm_src=pdf-body
https://www.aaronchem.com/sds/20330-90-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metric Value Species Route Reference
Acute Toxicity )
No data available
(Oral)
Acute Toxicity .
No data available
(Dermal)

Acute Toxicity ]
) No data available
(Inhalation)

Skin
Corrosion/Irritatio  No data available

n

Serious Eye )
o No data available
Damage/Irritation

Respiratory or
Skin No data available

Sensitization

Germ Cell
Mutagenicity

No data available

Carcinogenicity No data available
Reproductive )

o No data available
Toxicity
Specific Target

Organ Toxicity )
) No data available
(Single

Exposure)

Specific Target
Organ Toxicity

No data available
(Repeated

Exposure)

Aspiration )
No data available
Hazard
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Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
ensure the stability of the compound.

Precautions for Safe Handling

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust or vapors.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat or other protective clothing. Ensure an
emergency eyewash station and safety shower are readily accessible.

e Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.
Wash hands thoroughly after handling.

Conditions for Safe Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Spill Response Workflow

In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Spill Response Protocol

Spill Detected

Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

Don Personal Protective Equipment (PPE)

'

Contain the Spill with Inert Material

'

Absorb the Spilled Material

'

Collect Absorbed Material into a Sealed Container

'

Decontaminate the Spill Area

'

Dispose of Waste According to Regulations

Spill Cleanup Complete
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First Aid for Exposure

Exposure Occurs

Y Y

Inhalation Skin Contact Eye Contact Ingestion
A A A
Move to Fresh Air Wash off with soap and plenty of water Rinse mouth with water
Y Y Y
If not breathing, give artificial respiration Rinse thoroughly with plenty of water for at least 15 minutes Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl 5-chloroisophthalate: A Technical Guide to
Safe Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346161#safety-and-handling-precautions-for-
dimethyl-5-chloroisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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